Cas no 63661-47-2 (Cyclohexanol, methyl(1-methylethyl)-, acetate)
63661-47-2 structure
Product Name:Cyclohexanol, methyl(1-methylethyl)-, acetate
CAS No:63661-47-2
MF:C12H24O3
MW:216.317164421082
CID:1655787
PubChem ID:71380991
Update Time:2025-04-21
Cyclohexanol, methyl(1-methylethyl)-, acetate Chemical and Physical Properties
Names and Identifiers
-
- acetic acid,2-methyl-1-propan-2-ylcyclohexan-1-ol
- Cyclohexanol, methyl(1-methylethyl)-, acetate
- DTXSID00803472
- 63661-47-2
- Acetic acid--2-methyl-1-(propan-2-yl)cyclohexan-1-ol (1/1)
-
- Inchi: 1S/C10H20O.C2H4O2/c1-8(2)10(11)7-5-4-6-9(10)3;1-2(3)4/h8-9,11H,4-7H2,1-3H3;1H3,(H,3,4)
- InChI Key: HKODHEBFUMAVSW-UHFFFAOYSA-N
- SMILES: OC1(C(C)C)CCCCC1C.OC(C)=O
Computed Properties
- Exact Mass: 216.17262
- Monoisotopic Mass: 216.17254462g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 162
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.5Ų
Experimental Properties
- PSA: 57.53
Cyclohexanol, methyl(1-methylethyl)-, acetate Related Literature
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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